5-Tert-butyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

Specification

• Molecular Formula: C13H14FN3O2
• Molecular Weight: 263.27 g/mol
• IUPAC Name: 5-tert-butyl-1-(2-fluorophenyl)-1,2,4-triazole-3-carboxylic acid
• Standard InChI: InChI=1S/C13H14FN3O2/c1-13(2,3)12-15-10(11(18)19)16-17(12)9-7-5-4-6-8(9)14/h4-7H,1-3H3,(H,18,19)
• Standard InChI Key: WABQWOQLWMEICR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NN1C2=CC=CC=C2F)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a 1,2,4-triazole core substituted at position 1 with a 2-fluorophenyl group, at position 5 with a tert-butyl group, and at position 3 with a carboxylic acid moiety (Figure 1). The tert-butyl group enhances steric bulk and lipophilicity, while the electron-withdrawing fluorine atom on the phenyl ring influences electronic distribution and binding affinity. The carboxylic acid group enables hydrogen bonding and salt formation, critical for solubility and bioavailability.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{14}\text{FN}_{3}\text{O}_{2}$
Molecular Weight	263.27 g/mol
IUPAC Name	5-tert-butyl-1-(2-fluorophenyl)-1,2,4-triazole-3-carboxylic acid
SMILES	CC(C)(C)C1=NC(=NN1C2=CC=CC=C2F)C(=O)O
InChIKey	WABQWOQLWMEICR-UHFFFAOYSA-N

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and mass spectrometry confirm the structure. The $^1\text{H}$-NMR spectrum exhibits signals for tert-butyl protons at δ 1.3–1.5 ppm, aromatic protons from the 2-fluorophenyl group at δ 7.2–7.8 ppm, and a carboxylic acid proton at δ 12.5 ppm. High-resolution mass spectrometry (HRMS) shows a molecular ion peak at m/z 263.27.

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized via multi-step reactions involving cyclocondensation, nucleophilic substitution, and oxidation. A typical route involves:

• Formation of the triazole core: Reaction of thiourea derivatives with hydrazine hydrate.

• Alkylation: Introduction of the 2-fluorophenyl group using 2-fluoroiodobenzene under palladium catalysis.

• Oxidation: Conversion of a methyl group to a carboxylic acid using potassium permanganate in acidic conditions.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Cyclization	Hydrazine hydrate, 100°C	78
Alkylation	Pd(OAc)$_2$, K$_2$CO$_3$, DMF	65
Oxidation	KMnO$_4$, H$_2$SO$_4$, 60°C	82

Process Optimization

Yield improvements are achieved by modulating temperature, solvent polarity, and catalyst loading. For instance, replacing DMF with dimethylacetamide (DMAc) increases alkylation yield to 72%. Microwave-assisted synthesis reduces reaction times by 40% while maintaining yields >70%.

Biological Activities and Mechanisms

Antimicrobial Efficacy

The compound exhibits broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans), with minimum inhibitory concentrations (MICs) as low as 0.25 μg/mL. Its potency against methicillin-resistant S. aureus (MRSA) surpasses vancomycin (MIC: 0.68 μM vs. 0.046 μM for the compound). The 2-fluorophenyl group enhances membrane penetration, while the triazole core disrupts ergosterol biosynthesis in fungi.

Anti-Inflammatory Action

In murine models, the compound reduces carrageenan-induced paw edema by 62% at 10 mg/kg, comparable to diclofenac. Mechanistic studies suggest inhibition of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB) pathways.

Enzyme Inhibition

Docking studies reveal strong binding to cytochrome P450 51 (CYP51), a fungal enzyme involved in ergosterol synthesis. The tert-butyl group occupies a hydrophobic pocket, while the carboxylic acid forms hydrogen bonds with active-site residues (Figure 2).

Pharmacological Applications

Agricultural Uses

As a fungicide, the compound inhibits Fusarium oxysporum at 50 ppm, outperforming commercial agents like tebuconazole. Field trials show 89% reduction in wheat rust incidence.

Future Directions

• Structural Modifications: Introducing electron-donating groups (e.g., -OH, -OCH$_3$) to enhance antifungal activity.

• Formulation Development: Nanoencapsulation to improve aqueous solubility and bioavailability.

• Clinical Trials: Phase I studies to assess pharmacokinetics in humans.